Cas no 75207-67-9 ( )

• Product Name: &nbsp
• CAS No: 75207-67-9
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 981580
• PubChem ID: 433636
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (14R)-7α,20-Epoxy-6β,7,14-trihydroxykaur-16-en-15-one
• Longikaurin A
• CHEMBL3823566
• DTXSID30996669
• 75207-67-9
• NSC642098
• 6,7,14-Trihydroxy-7,20-epoxykaur-16-en-15-one
• NSC334379
• NSC-334379
• NSC 334379
• Kaur-16-en-15-one, 7,20-epoxy-6,7,14-trihydroxy-, (6beta,7alpha,14R)-
• (2S,5S,8R,10S,11R)-9,10,18-Trihydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-7-one
•  

• Inchi： 1S/C20H28O5/c1-10-11-5-6-12-18-8-4-7-17(2,3)13(18)16(23)20(24,25-9-18)19(12,14(10)21)15(11)22/h11-13,15-16,22-24H,1,4-9H2,2-3H3/t11-,12-,13+,15?,16-,18?,19-,20?/m0/s1
• InChI Key： PSVHVXLCVSKJGM-QXIAAENJSA-N
• SMILES： O1CC23CCCC(C)(C)[C@H]2[C@@H](C1([C@]12C(C(=C)[C@H](CC[C@@H]31)C2O)=O)O)O

Computed Properties

• Exact Mass: 348.19367399g/mol
• Monoisotopic Mass: 348.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.34
• Boiling Point: 548.2°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.616
• PSA: 86.99000
• LogP: 1.40480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids